Cas no 2940942-80-1 (3-Chloro-3-fluoro-azetidine;hydrochloride)

• Product Name: 3-Chloro-3-fluoro-azetidine;hydrochloride
• CAS No: 2940942-80-1
• MF: C₃H₆Cl₂FN
• MW: 145.990842342377
• CID: 6796836
• PubChem ID: 168432940
• Update Time: 2025-06-13

3-Chloro-3-fluoro-azetidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-3-fluoro-azetidine;hydrochloride
• 2940942-80-1
• PS-20968
• G15534
• 3-CHLORO-3-FLUORO-AZETIDINE,HYDROCHLORIDE
• 3-Chloro-3-fluoro-azetidine;hydrochloride

• Inchi： 1S/C3H5ClFN.ClH/c4-3(5)1-6-2-3;/h6H,1-2H2;1H
• InChI Key： RGCXRULGRGZYNF-UHFFFAOYSA-N
• SMILES： ClC1(CNC1)F.Cl

Computed Properties

• Exact Mass: 144.9861327g/mol
• Monoisotopic Mass: 144.9861327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 61.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-Chloro-3-fluoro-azetidine;hydrochloride

Introduction to 3-Chloro-3-fluoro-azetidine;hydrochloride (CAS No. 2940942-80-1)

3-Chloro-3-fluoro-azetidine;hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2940942-80-1, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the azetidine class, a heterocyclic structure that features a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of both chloro and fluoro substituents at the 3-position of the azetidine ring introduces unique electronic and steric properties, making it a versatile scaffold for the development of novel bioactive molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications, particularly in formulation development and biological assays. The structural features of 3-Chloro-3-fluoro-azetidine;hydrochloride make it an attractive candidate for further chemical modifications, allowing researchers to explore its potential in various therapeutic areas.

In recent years, there has been a growing interest in heterocyclic compounds due to their broad spectrum of biological activities. Azetidine derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of electron-withdrawing groups such as chlorine and fluorine can modulate the reactivity and binding affinity of these compounds towards biological targets.

One of the most compelling aspects of 3-Chloro-3-fluoro-azetidine;hydrochloride is its potential as a building block for drug design. The chlorine atom provides a site for nucleophilic substitution reactions, enabling the introduction of diverse functional groups, while the fluorine atom can enhance metabolic stability and binding interactions with enzymes or receptors. These features have been exploited in the synthesis of novel inhibitors targeting key enzymes involved in diseases such as cancer and infectious disorders.

Recent studies have highlighted the importance of fluorinated azetidine derivatives in medicinal chemistry. For instance, researchers have demonstrated that fluorine substitution can significantly improve the potency and selectivity of small-molecule inhibitors. A notable example is the development of fluorinated azetidines as kinase inhibitors, where the fluoro group contributes to optimal binding affinity by modulating hydrophobic interactions with the target protein.

The hydrochloride salt form of 3-Chloro-3-fluoro-azetidine;hydrochloride has been shown to exhibit enhanced pharmacokinetic properties compared to its free base form. This improvement in solubility and stability is crucial for drug formulation, as it allows for more efficient delivery to biological targets. Additionally, the hydrochloride salt can facilitate controlled release mechanisms, which is essential for achieving sustained therapeutic effects.

In clinical research, 3-Chloro-3-fluoro-azetidine;hydrochloride has been investigated as a potential lead compound for treating various pathological conditions. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes overexpressed in tumor cells. The ability to selectively target these enzymes could lead to the development of novel anticancer agents with improved efficacy and reduced side effects.

The synthesis of 3-Chloro-3-fluoro-azetidine;hydrochloride involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the azetidine ring with high regioselectivity. These synthetic strategies ensure that the desired substituents are incorporated at specific positions on the ring, which is critical for achieving optimal biological activity.

The role of computational chemistry in designing and optimizing 3-Chloro-3-fluoro-azetidine;hydrochloride cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and interactions between this compound and biological targets. These predictions guide experimental efforts by identifying key structural features that enhance drug-like properties such as solubility, permeability, and metabolic stability.

Future research directions may focus on exploring derivatives of 3-Chloro-3-fluoro-azetidine;hydrochloride with modified substituents or additional functional groups. By fine-tuning its chemical structure, researchers aim to develop compounds with even greater therapeutic potential. Additionally, investigating the mechanism of action of this compound will provide valuable insights into its biological effects and help in designing more effective drugs.

The industrial significance of 3-Chloro-3-fluoro-azetidine;hydrochloride lies in its potential as an intermediate in large-scale pharmaceutical production. Efficient synthetic routes must be developed to ensure cost-effective manufacturing while maintaining high purity standards. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound from laboratory research to clinical application.

In conclusion,3-Chloro-3-fluoro-azetidine;hydrochloride (CAS No.2940942-80-1) represents a promising candidate in medicinal chemistry with diverse applications in drug discovery and development. Its unique structural features and favorable pharmacokinetic properties make it an attractive scaffold for designing novel bioactive molecules targeting various diseases.